![molecular formula C23H23NO2 B2585802 2-([1,1'-biphenyl]-4-yl)-N-(3-hydroxy-3-phenylpropyl)acetamide CAS No. 1396747-14-0](/img/structure/B2585802.png)
2-([1,1'-biphenyl]-4-yl)-N-(3-hydroxy-3-phenylpropyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-([1,1'-biphenyl]-4-yl)-N-(3-hydroxy-3-phenylpropyl)acetamide, also known as BPPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. BPPA is a synthetic compound that belongs to the class of amides and has a molecular formula of C26H25NO2.
Scientific Research Applications
Metabolism and Genetic Differences
Research into acetaminophen's metabolism highlights its processing through several pathways, including glucuronidation, sulfation, oxidation, and deacetylation. The studies underscore the importance of understanding individual and ethnic genetic differences in metabolism, which can affect drug efficacy and toxicity. Such research is pivotal for personalized medicine approaches, aiming to optimize therapeutic efficacy and minimize adverse effects (Li-zi Zhao & G. Pickering, 2011).
Environmental Impact and Removal Strategies
The environmental implications of acetaminophen, including its presence in water sources and the potential for ecological harm, have been a subject of considerable study. Research on adsorptive removal strategies from water indicates the effectiveness of certain materials and highlights the importance of addressing pharmaceutical pollutants to protect environmental health (C. Igwegbe et al., 2021).
Analgesic Mechanisms
The analgesic effects of acetaminophen, while widely recognized, involve complex mechanisms that are not fully understood. Recent studies suggest that beyond its known action of inhibiting cyclooxygenase enzymes, acetaminophen's metabolite, AM404, plays a crucial role by acting on specific receptors in the brain and spinal cord. This insight opens new avenues for pain management research and drug development (N. Ohashi & T. Kohno, 2020).
Toxicity and Liver Injury
The hepatotoxicity of acetaminophen, especially in overdose situations, is a significant concern. Understanding the molecular pathogenesis of acetaminophen-induced liver injury (AILI) is crucial for developing more effective treatment options. Research focuses on hepatocyte necrosis, sterile inflammation, and regeneration mechanisms, with the goal of identifying therapeutic targets to mitigate liver damage (Xiaopeng Cai et al., 2022).
Therapeutic and Misuse Patterns
The patterns of acetaminophen use for suicide and nonfatal poisoning cases worldwide offer important insights into public health strategies. Limiting the available quantity of acetaminophen in single purchases has been associated with reduced morbidity and mortality from overdoses. This research underscores the need for careful regulation and public education to minimize the risks associated with acetaminophen use (D. Gunnell et al., 2000).
properties
IUPAC Name |
N-(3-hydroxy-3-phenylpropyl)-2-(4-phenylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO2/c25-22(21-9-5-2-6-10-21)15-16-24-23(26)17-18-11-13-20(14-12-18)19-7-3-1-4-8-19/h1-14,22,25H,15-17H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMDQNHRKBIVQKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)CC(=O)NCCC(C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-([1,1'-biphenyl]-4-yl)-N-(3-hydroxy-3-phenylpropyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.